Cas no 2034607-84-4 (ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate)

• Product Name: ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate
• CAS No: 2034607-84-4
• MF: C₂₁H₂₈N₄O₃
• MW: 384.472024917603
• CID: 6263950
• PubChem ID: 119103106
• Update Time: 2025-05-23

ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate
• AKOS026695610
• 2034607-84-4
• ethyl 4-[cyclopentyl-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]amino]-4-oxobutanoate
• ethyl 4-(cyclopentyl(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)amino)-4-oxobutanoate
• F6526-1396
• ethyl 3-[cyclopentyl({2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl})carbamoyl]propanoate

• Inchi： 1S/C21H28N4O3/c1-2-28-21(27)8-7-20(26)25(18-5-3-4-6-18)16-15-24-14-11-19(23-24)17-9-12-22-13-10-17/h9-14,18H,2-8,15-16H2,1H3
• InChI Key： GHTZGZISVQYMIA-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)N(CCN1C=CC(C2C=CN=CC=2)=N1)C1CCCC1

Computed Properties

• Exact Mass: 384.21614077g/mol
• Monoisotopic Mass: 384.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.3Ų

Additional information on ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate

Recent Advances in the Study of Ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate (CAS: 2034607-84-4)

Ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate (CAS: 2034607-84-4) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of both pyridine and pyrazole moieties in its structure suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanistic insights of this compound. One of the key findings is its ability to selectively inhibit specific kinases involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated in preclinical models, yielding encouraging results that warrant further clinical exploration.

The synthesis of ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate has been optimized to achieve high yields and purity, as reported in recent patent filings. The compound's stability under various physiological conditions has also been assessed, demonstrating its suitability for oral administration. These advancements in synthetic chemistry and formulation science have paved the way for its potential use in clinical trials.

In vitro and in vivo studies have further highlighted the compound's efficacy in modulating cellular signaling pathways. For instance, it has been shown to downregulate the expression of pro-inflammatory cytokines in macrophage cell lines, suggesting its utility in autoimmune disorders. Moreover, its low toxicity profile in animal models underscores its potential as a safe therapeutic agent.

Looking ahead, ongoing research aims to explore the broader applications of ethyl 3-cyclopentyl({2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl})carbamoylpropanoate, including its potential use in oncology and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice. The compound's unique chemical structure and promising biological activity make it a compelling subject for future investigations in the field of medicinal chemistry.